1-Benzyl-4-(3-phenylpropanoyl)piperazine

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-phenylpropan-1-one
• InChI: InChI=1S/C20H24N2O/c23-20(12-11-18-7-3-1-4-8-18)22-15-13-21(14-16-22)17-19-9-5-2-6-10-19/h1-10H,11-17H2
• InChI Key: LIAUWGYWBHNJRZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCC3=CC=CC=C3

Description

1-Benzyl-4-(3-phenylpropanoyl)piperazine, also known as BPP, is a synthetic compound that belongs to the piperazine family. It is a psychoactive substance that has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

1-Benzyl-4-(3-phenylpropanoyl)piperazine acts as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. It increases the release of dopamine and serotonin in the brain, which can lead to an improvement in mood, behavior, and cognition. 1-Benzyl-4-(3-phenylpropanoyl)piperazine also has an inhibitory effect on the reuptake of dopamine and serotonin, which can prolong their effects.
Biochemical and Physiological Effects:
1-Benzyl-4-(3-phenylpropanoyl)piperazine has been shown to have both stimulatory and sedative effects on the central nervous system. It can increase alertness, wakefulness, and energy levels, while also inducing relaxation and reducing anxiety. 1-Benzyl-4-(3-phenylpropanoyl)piperazine has also been shown to have a positive effect on learning and memory, as well as on motor coordination and balance.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Benzyl-4-(3-phenylpropanoyl)piperazine in lab experiments is its high potency and selectivity for the dopamine D2 receptor and the serotonin 5-HT1A receptor. This allows for precise and controlled studies of its effects on the central nervous system. However, one limitation is its potential toxicity and side effects, which can make it difficult to use in animal studies.

Future Directions

There are several future directions for research on 1-Benzyl-4-(3-phenylpropanoyl)piperazine. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Another area of interest is its effects on the reward system in the brain, which could have implications for addiction and substance abuse. Further studies are also needed to determine the long-term effects and safety of 1-Benzyl-4-(3-phenylpropanoyl)piperazine, as well as its potential interactions with other drugs and medications.
In conclusion, 1-Benzyl-4-(3-phenylpropanoyl)piperazine is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. Its effects on the central nervous system have been studied for their potential use in the treatment of psychiatric disorders and addiction. Further research is needed to determine its long-term effects and safety, as well as its potential interactions with other drugs and medications.

Scientific Research Applications

1-Benzyl-4-(3-phenylpropanoyl)piperazine has been studied for its potential pharmacological properties, including its effects on the central nervous system. It has been shown to have an affinity for the dopamine D2 receptor and the serotonin 5-HT1A receptor, which are involved in the regulation of mood, behavior, and cognition. 1-Benzyl-4-(3-phenylpropanoyl)piperazine has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.

Synthesis routes and methods I

Procedure details

Dicyclohexylcarbodiimide (4.5 g) was added to a mixture of 3.52 g of 1-benzylpiperazine, 3.5 g of 3-phenylpropionic acid and 20 ml of tetrahydrofuran, and the mixture was stirred overnight at room temperature. The resultant dicyclohexylurea was filtered off, and the mother liquor was concentrated under reduced pressure. Ethyl acetate (100 ml) and 50 ml of water were added to the residue, and the mixture was made alkaline with potassium carbonate and then allowed to undergo phase separation. The ethyl acetate layer was washed in sequence with water and saturated aqueous solution of sodium chloride, dried over anhydrous sodium sulfate and concentrated under reduced pressure to give 6 g of 1-benzyl-4-(3-phenylpropionyl)piperazine.

Synthesis routes and methods II

Procedure details